Cas no 22433-92-7 (1,3-Benzenedicarbonitrile, 4-methoxy-)

• Product Name: 1,3-Benzenedicarbonitrile, 4-methoxy-
• CAS No: 22433-92-7
• MF: C₉H₆N₂O
• MW: 158.15674161911
• CID: 1409853
• PubChem ID: 5061995
• Update Time: 2025-04-20

1,3-Benzenedicarbonitrile, 4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 4-methoxy-
• 2,4-dicyano-1-methoxybenzene
• DB-313101
• FKYJRTADEPVQIT-UHFFFAOYSA-N
• DTXSID101293063
• 22433-92-7
• 4-Methoxyisophthalonitrile
• 2,4-dicyanoanisole
• 4-Methoxy-1,3-benzenedicarbonitrile
• SCHEMBL2094284
• 4-Methoxyisophthalonitrile, 97%

• Inchi： 1S/C9H6N2O/c1-12-9-3-2-7(5-10)4-8(9)6-11/h2-4H,1H3
• InChI Key： FKYJRTADEPVQIT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#N)=CC=1C#N

Computed Properties

• Exact Mass: 158.04808
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 56.81